Cas no 117717-19-8 (1H-Pyrazol-3-amine, 4-chloro-5-(2,4,6-trifluorophenoxy)-)

• Product Name: 1H-Pyrazol-3-amine, 4-chloro-5-(2,4,6-trifluorophenoxy)-
• CAS No: 117717-19-8
• MF: C₉H₅ClF₃N₃O
• MW: 263.603710889816
• CID: 3660035
• PubChem ID: 85572004
• Update Time: 2025-04-22

1H-Pyrazol-3-amine, 4-chloro-5-(2,4,6-trifluorophenoxy)- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazol-3-amine, 4-chloro-5-(2,4,6-trifluorophenoxy)-
• DTXSID901208670
• 117717-19-8
• 4-Chloro-5-(2,4,6-trifluorophenoxy)-1H-pyrazol-3-amine

• Inchi： 1S/C9H5ClF3N3O/c10-6-8(14)15-16-9(6)17-7-4(12)1-3(11)2-5(7)13/h1-2H,(H3,14,15,16)
• InChI Key： PHZBNUKVRPQKMA-UHFFFAOYSA-N
• SMILES： ClC1=C(N)NN=C1OC1C(=CC(=CC=1F)F)F

Computed Properties

• Exact Mass: 263.0073240Da
• Monoisotopic Mass: 263.0073240Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 63.9Ų